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Compound of Interest |

Compound Name: Methomyl oxime
CAS No.: 13749-94-5
Cat. No.: B029340
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Executive Summary

S-methyl-N-hydroxythioacetimidate (CAS 13749-94-5), often referred to as Methomyl Oxime,
presents a complex thermodynamic profile characterized by a narrow margin between its
melting point and the onset of significant mass loss.[1] While the primary exothermic
decomposition event occurs at approximately 155°C, significant weight loss and slow
decomposition initiate as low as 75°C.[2] This guide analyzes the physicochemical properties,
thermal decomposition kinetics, and necessary process safety controls for handling this
compound in drug and pesticide development.

Physicochemical Identity & Relevance

This oxime is the immediate precursor to Methomyl, formed via the thioesterification of
acethydroxamoyl chloride. Its stability is the rate-limiting safety factor in the manufacturing

process.
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Parameter

Value Notes

IUPAC Name

Methyl (1E)-N-

hydroxyethanimidothioate

Common Name

Methomyl Oxime (MMO)

Molecular Formula

Molecular Weight

105.16 g/mol

Physical State

White Crystalline Solid

Melting Point

94°C - 97°C Pure standard

Solubility

Soluble in water, methanol,

ethanol

Thermodynamic Stability Analysis

The thermal behavior of Methomyl Oxime is non-intuitive. Unlike many solids that are stable

up to their melting point, this compound exhibits volatility-driven instability concurrent with its

phase change.[1]

Thermal Analysis Data (DSC & TGA)

The following data synthesizes differential scanning calorimetry (DSC) and thermogravimetric

analysis (TGA) results under nitrogen atmosphere.
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Metric Temperature / Value Interpretation

Critical Warning: Rapid weight

TGA Onset ( loss begins well below the
~75°C melting point, indicating
) sublimation or gas-evolving

decomposition.[1]

Corresponds to melting
DSC Endotherm ~80°C (fusion) overlapping with the
onset of volatilization.[1]

The compound cannot
- 74°C (24h): Stable105°C _ _ _
Long-Term Isothermal Stability withstand sustained heating
(48h): 93% Decomposed ] ] )
above its melting point.[1]

Runaway Event: The primary

DSC Exotherm ( energy release event.[1] If
~155°C confined (e.g., in a reactor),
) this leads to rapid pressure
rise.[1]

Residue (likely char or
Post-Exotherm Stability Stable up to 260°C polymerized nitriles) is
thermally inert.[1]

Decomposition Kinetics & Mechanism

The decomposition of S-methyl-N-hydroxythioacetimidate follows a fragmentation pathway
rather than a simple rearrangement.[1] The proximity of the sulfur atom to the oxime
functionality facilitates cleavage.

Primary Pathway: Dehydration & Fragmentation Under thermal stress, the compound likely
undergoes elimination to form Acetonitrile and Methyl Sulfenic Acid (which further
disproportionates to volatile sulfur species like Methyl Mercaptan and Dimethyl| Disulfide).[1]

Visualized Pathway (DOT):
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Figure 1: Proposed thermal decomposition pathway involving fragmentation into nitrile and
sulfur species.[1][3]

Process Safety & Handling Protocols
Storage & Transport

o Temperature Control: Must be stored below 40°C. Refrigerated storage (0-10°C) is
recommended for long-term purity.[1]

o Atmosphere: Store under inert gas (Nitrogen/Argon) to prevent oxidative degradation of the
sulfur moiety.[1]

o Shelf Life: At 25°C, the compound is stable for months.[1] At >70°C, degradation is
measurable within hours.[1]

Experimental Safety (DSC/ARC Protocols)

To validate these parameters in your specific matrix (e.g., solution in N-methylpyrrolidone),
follow this self-validating protocol.

Protocol: Thermal Screening of Thio-Oximes

 Instrument: Differential Scanning Calorimeter (DSC) with High-Pressure Gold-Plated
Crucibles.
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o Why High Pressure? Standard aluminum pans may leak due to the volatility at 75°C,
masking the exotherm or showing false endotherms (evaporation). High-pressure pans
(100 bar) keep volatiles contained, revealing the true decomposition energy.[1]

e Sample Mass: 2-5 mg.
 Ramp Rate: 5°C/min from 30°C to 300°C.
« Data Validation Criteria:
o If the endotherm at 80°C is followed immediately by a noisy baseline, the pan leaked.
o Avalid scan must show a sharp exotherm (onset ~155°C) with an energy integration (
) typically >500 J/g.[1]

Workflow Diagram (DOT):

Sample: Methomyl Oxime

Step 1. TGA Screening
(Open Pan)

Mass Loss < 100°C?

Standard DSC High-Pressure DSC
(Al Pan) (Au/Steel Pan)

Calculate Onset &
Time to Max Rate (TMR)
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Figure 2: Decision tree for selecting the correct thermal analysis technique based on TGA
volatility data.

Conclusion

S-methyl-N-hydroxythioacetimidate is a thermally sensitive intermediate.[1] While its violent
decomposition onset is moderately high (~155°C), its process safety window is limited by
volatility and slow decomposition starting at 75°C.[1]

o Safe Operating Limit: Do not exceed 50°C during drying or storage.

o Reaction Safety: In synthesis (conversion to Methomyl), maintain reactor temperatures
below 40°C to prevent competing decomposition pathways that generate hazardous gases
(methyl mercaptan/acetonitrile).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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